Cas no 1351587-07-9 (4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide)

• Product Name: 4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide
• CAS No: 1351587-07-9
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6245622
• PubChem ID: 71792160
• Update Time: 2025-10-24

4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide
• F6241-0184
• 1351587-07-9
• AKOS024542218
• VU0539545-1

• Inchi： 1S/C19H20N2O4/c1-24-17-10-6-5-9-15(17)20-19(23)16-12-25-13-18(22)21(16)11-14-7-3-2-4-8-14/h2-10,16H,11-13H2,1H3,(H,20,23)
• InChI Key： KMZFBYJICDDUIT-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)C(C(NC2C=CC=CC=2OC)=O)C1)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide

Introduction to 4-Benzyl-N-(2-Methoxyphenyl)-5-Oxomorpholine-3-Carboxamide (CAS No. 1351587-07-9)

4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351587-07-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of 4-benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide makes it an intriguing candidate for various pharmacological studies, particularly in the areas of neurology, oncology, and inflammation.

The chemical structure of 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide consists of a morpholine ring with a benzyl substituent at the 4-position and an amide group attached to the 3-position. The amide group is further substituted with a 2-methoxyphenyl moiety, which imparts specific pharmacological properties to the molecule. The presence of these functional groups suggests that this compound may exhibit potent binding affinity to various biological targets, such as receptors, enzymes, and ion channels.

Recent studies have explored the potential therapeutic applications of 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. This suggests that 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide may have potential as a novel anti-inflammatory agent for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide may have potential as a treatment for neurological disorders such as depression and Parkinson's disease.

The oncological potential of 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide has also been investigated. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These results indicate that 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide may have potential as an anticancer agent for the treatment of solid tumors.

The safety profile of 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide is another important aspect of its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports further clinical evaluation of 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide.

In conclusion, 4-Benzyl-N-(2-methoxyphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351587-07-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, oncology, and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.